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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core fundamental properties of

elemental tungsten (W). With the highest melting point of all metals, exceptional density, and

remarkable strength, tungsten is a material of significant interest across various scientific and

industrial fields. This document summarizes its key physical, chemical, mechanical, thermal,

and electrical properties, and outlines the experimental methodologies used for their

determination.

Physical and Structural Properties
Tungsten is a steel-gray metal known for its exceptional density, comparable to that of gold and

uranium.[1] In its pure form, it is hard and brittle, making it challenging to work with. However,

single-crystalline tungsten exhibits greater ductility.[1] Tungsten exists in two primary crystalline

forms: the stable α-form with a body-centered cubic (bcc) structure and a metastable β-form.[1]

[2]

Table 1: Key Physical and Structural Properties of Tungsten
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Property Value

Atomic Number 74[3][4][5]

Atomic Weight 183.84 u[6]

Density 19.25 - 19.35 g/cm³[1][2][5]

Crystal Structure Body-Centered Cubic (bcc)[1][6][7][8]

Lattice Parameter, a 3.165 Å (at 20 °C)[1][2]

Color Grayish-white, lustrous[3][9]

Experimental Protocol: Crystal Structure Determination
via X-Ray Diffraction (XRD)
The crystal structure of tungsten is typically determined using X-ray Diffraction (XRD). This

non-destructive technique provides detailed information about the crystallographic structure,

chemical composition, and physical properties of materials.

Methodology:

Sample Preparation: A tungsten sample, often in powdered form to ensure random crystal

orientation, is prepared and placed on a sample holder.

Instrumentation: The sample is mounted in a diffractometer. An X-ray source generates a

beam of monochromatic X-rays that are directed onto the sample.

Diffraction: As the sample is rotated, the incident X-rays are diffracted by the crystalline

lattice planes of the tungsten atoms.

Detection: A detector records the angles and intensities of the diffracted X-rays.

Data Analysis: The resulting diffraction pattern, a plot of intensity versus the diffraction angle

(2θ), is analyzed. The positions of the diffraction peaks are used to determine the lattice

parameters of the crystal structure, while the peak intensities provide information about the

arrangement of atoms within the unit cell. By comparing the obtained diffraction pattern with
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standard diffraction databases, the specific crystal structure (e.g., bcc for α-tungsten) can be

identified.[10][11][12][13]

Sample Preparation XRD Analysis Data Processing

Tungsten Sample Powdering (if necessary) Mount in Diffractometer X-ray Irradiation Diffraction & Detection Generate Diffraction Pattern Peak Analysis Structure Identification

Click to download full resolution via product page

Diagram 1: Experimental workflow for XRD analysis of tungsten.

Mechanical Properties
Tungsten possesses the highest tensile strength of all pure metals, particularly at temperatures

above 1,650 °C.[1][3][9] Its hardness and high modulus of elasticity make it a critical

component in many high-performance alloys and applications.[14] However, tungsten exhibits

a brittle-to-ductile transition, meaning its ductility is significantly dependent on temperature.[14]

Table 2: Mechanical Properties of Tungsten

Property Value

Tensile Strength ~980 MPa[15]

Yield Strength ~750 MPa[15]

Modulus of Elasticity ~411 GPa

Hardness (Mohs) 7.5

Experimental Protocol: Tensile Strength Testing
Tensile testing is a fundamental materials science and engineering test in which a sample is

subjected to a controlled tension until failure. The results from the test are used to determine

properties such as ultimate tensile strength, yield strength, and ductility.

Methodology:
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Specimen Preparation: A standardized "dog-bone" shaped specimen of tungsten is

machined to precise dimensions as specified by standards like ASTM E8.[9]

Machine Setup: The specimen is mounted into the grips of a universal testing machine. An

extensometer is attached to the gauge section of the specimen to accurately measure

elongation.

Testing: A uniaxial tensile load is applied to the specimen at a constant rate. The applied load

and the corresponding elongation of the specimen are continuously recorded.[16][17]

Data Analysis: The load and elongation data are converted into a stress-strain curve. From

this curve, key mechanical properties are determined:

Yield Strength: The stress at which the material begins to deform plastically.

Ultimate Tensile Strength (UTS): The maximum stress the material can withstand while

being stretched or pulled before necking.

Elongation: A measure of the material's ductility, representing the percentage increase in

length after fracture.

Preparation & Setup Testing Analysis

Machine Tungsten Specimen Mount in Universal Testing Machine Apply Uniaxial Tensile Load Record Load vs. Elongation Generate Stress-Strain Curve Determine Mechanical Properties
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Diagram 2: Workflow for determining the tensile properties of tungsten.

Thermal and Electrical Properties
Tungsten has the highest melting point of any element.[1] It also has a very low coefficient of

thermal expansion and good thermal and electrical conductivity.[14] These properties make it

suitable for high-temperature applications such as incandescent lamp filaments and electrical

contacts.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.chemetalusa.com/copper-tungsten-strength-testing-methods-and-standards/
https://scipub.euro-fusion.org/wp-content/uploads/eurofusion/WPMATPR18_19801_submitted.pdf
https://www.mtu.edu/materials/k12/experiments/tensile/
https://www.benchchem.com/product/b13828277/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-fundamental-properties-of-elemental-tungsten
https://store.astm.org/b0777-15r20.html
https://www.aemmetal.com/news/understanding-astm-b777.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13828277?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Thermal and Electrical Properties of Tungsten

Property Value

Melting Point 3422 °C (6192 °F)[1][5][6]

Boiling Point 5555 °C (10031 °F)[4][6]

Thermal Conductivity 173 W/(m·K) at 300 K[1][6]

Coefficient of Thermal Expansion 4.5 µm/(m·K) at 25 °C[1][6]

Electrical Resistivity 52.8 nΩ·m at 20 °C[6]

Specific Heat Capacity 0.13 J/(g·K)

Experimental Protocol: Measurement of Electrical
Resistivity using the Four-Point Probe Method
The four-point probe method is a standard technique for measuring the electrical resistivity of

materials, particularly those with low resistance where contact resistance can be significant.

Methodology:

Probe Configuration: A four-point probe head, consisting of four equally spaced, co-linear

tungsten carbide needles, is used.

Sample Contact: The probe is brought into contact with a flat surface of the tungsten sample.

Current Application: A constant direct current (DC) is passed through the two outer probes.

Voltage Measurement: The voltage drop across the two inner probes is measured using a

high-impedance voltmeter.[18]

Resistivity Calculation: The bulk resistivity (ρ) is calculated using the formula: ρ = (V/I) * 2πs

* F where V is the measured voltage, I is the applied current, s is the probe spacing, and F is

a correction factor that depends on the sample geometry and thickness. This method

minimizes the influence of contact resistance on the measurement.[18][19][20]
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Legend
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Diagram 3: Schematic of the four-point probe method for electrical resistivity.

Chemical Properties
Tungsten is a relatively inert element.[9] It does not react with water, oxygen, or most acids and

bases at room temperature.[1] At elevated temperatures, it will react with oxygen to form

tungsten trioxide (WO₃).[1] It also reacts with halogens at high temperatures.[1]

Table 4: Chemical Properties and Reactivity of Tungsten

Property Description

Oxidation States +2, +3, +4, +5, +6 (most common)[9]

Electronegativity (Pauling) 2.36[1][3]

Ionization Energies 1st: 770 kJ/mol, 2nd: 1700 kJ/mol[1]

Reactivity with Air
Stable at room temperature; oxidizes at

elevated temperatures[1][5]

Reactivity with Acids
Resistant to most acids at room temperature[3]

[5]

Reactivity with Halogens
Reacts with fluorine at room temperature and

other halogens at elevated temperatures[1]
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This guide provides a foundational understanding of the essential properties of elemental

tungsten. The data and methodologies presented are critical for researchers and professionals

working with this unique and versatile material. For more specific applications, further

investigation into the properties of tungsten alloys may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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